molecular formula C8H15N3O B13308545 2-(1,5-Dimethyl-1H-pyrazol-4-yl)-2-methoxyethan-1-amine

2-(1,5-Dimethyl-1H-pyrazol-4-yl)-2-methoxyethan-1-amine

Cat. No.: B13308545
M. Wt: 169.22 g/mol
InChI Key: UBSJWVYPIRSIJJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Properties

Molecular Formula

C8H15N3O

Molecular Weight

169.22 g/mol

IUPAC Name

2-(1,5-dimethylpyrazol-4-yl)-2-methoxyethanamine

InChI

InChI=1S/C8H15N3O/c1-6-7(5-10-11(6)2)8(4-9)12-3/h5,8H,4,9H2,1-3H3

InChI Key

UBSJWVYPIRSIJJ-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=NN1C)C(CN)OC

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1,5-Dimethyl-1H-pyrazol-4-yl)-2-methoxyethan-1-amine typically involves the reaction of 1,5-dimethyl-1H-pyrazole with 2-methoxyethanamine under specific conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and drying to obtain the final product in its pure form.

Chemical Reactions Analysis

Types of Reactions

2-(1,5-Dimethyl-1H-pyrazol-4-yl)-2-methoxyethan-1-amine can undergo various types of chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding oxides.

    Reduction: Reduction reactions can convert the compound into its reduced forms.

    Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., sodium borohydride), and various catalysts to facilitate the reactions. The conditions for these reactions typically involve controlled temperatures and pressures to ensure the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific type of reaction and the reagents used. For example, oxidation may yield oxides, while substitution reactions may produce derivatives with different functional groups.

Scientific Research Applications

2-(1,5-Dimethyl-1H-pyrazol-4-yl)-2-methoxyethan-1-amine has several scientific research applications, including:

    Chemistry: Used as a building block in the synthesis of more complex molecules.

    Biology: Investigated for its potential biological activities, such as antimicrobial and anti-inflammatory properties.

    Medicine: Explored for its potential therapeutic applications in treating various diseases.

    Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(1,5-Dimethyl-1H-pyrazol-4-yl)-2-methoxyethan-1-amine involves its interaction with specific molecular targets and pathways within biological systems. The compound may bind to certain enzymes or receptors, modulating their activity and leading to various physiological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Table 1: Structural and Molecular Comparisons
Compound Name CAS No. Molecular Formula Molecular Weight (g/mol) Key Structural Differences Status
2-(1,5-Dimethyl-1H-pyrazol-4-yl)-2-methoxyethan-1-amine (Target) 1514352-65-8 C₈H₁₅N₃O 169.22 Methoxyethylamine side chain Available
n-((1,5-Dimethyl-1H-pyrazol-4-yl)methyl)-2-methoxyethan-1-amine N/A C₉H₁₇N₃O 183.25 Additional methylene group in side chain Discontinued
2-(3,5-Dimethyl-1H-pyrazol-4-yl)-N-methylethanamine 401632-42-6 C₈H₁₅N₃ 153.23 3,5-Dimethyl pyrazole; lacks methoxy group Available
2-(1,5-Dimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine 1522820-33-2 C₈H₁₃N₃ 151.21 Cyclopropane ring replaces methoxyethylamine Discontinued
(1,5-Dimethyl-1H-pyrazol-4-yl)methylamine hydrochloride 1152858-83-7 C₇H₁₄N₃Cl 175.66 Methylamine substituent; hydrochloride salt Available
Key Findings :

Hydrochloride salts (e.g., 1152858-83-7) improve crystallinity and stability but may require additional purification steps .

Synthetic Challenges: Discontinued analogs (e.g., 1522820-33-2) suggest synthesis difficulties, such as instability of cyclopropane rings under standard reaction conditions . The methyl vs. methoxy substitution in 401632-42-6 demonstrates how minor structural changes alter reactivity; the absence of a methoxy group simplifies synthesis but reduces polarity .

Pharmacological Implications: Secondary amines (e.g., the target compound) are common in bioactive molecules due to their ability to form hydrogen bonds, critical for target binding .

Table 2: Functional and Application Comparisons
Compound Key Applications Advantages Limitations
Target Compound (1514352-65-8) Pharmaceutical intermediate; kinase inhibitors Balanced solubility/stability; scalable synthesis Limited commercial suppliers
401632-42-6 Agrochemical intermediates Lower molecular weight; simpler synthesis Reduced polarity limits drug relevance
1152858-83-7 (HCl salt) Antiviral research Enhanced crystallinity; improved shelf life Requires acid handling precautions

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.